Cas no 98410-86-7 (5-Nitroisoquinolin-1-amine)

• Product Name: 5-Nitroisoquinolin-1-amine
• CAS No: 98410-86-7
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD18448166
• CID: 2115120
• PubChem ID: 386442
• Update Time: 2025-05-25

5-Nitroisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-nitro-1-Isoquinolinamine
• 5-nitroisoquinolin-1-amine
• NSC678410
• 1-Isoquinolinamine, 5-nitro-
• 1-Amino-5-nitroisoquinoline
• NCI60_028083
• 1-Amino-5-(hydroxy(oxido)amino)isoquinoline
• Z2509351092
• 5-Nitroisoquinolin-1-amine

• MDL： MFCD18448166
• Inchi： 1S/C9H7N3O2/c10-9-7-2-1-3-8(12(13)14)6(7)4-5-11-9/h1-5H,(H2,10,11)
• InChI Key： SRYUOKQAZJCHNX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C(N)=NC=CC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Topological Polar Surface Area: 84.7

Additional information on 5-Nitroisoquinolin-1-amine

Recent Advances in the Study of 5-Nitroisoquinolin-1-amine (CAS: 98410-86-7): A Promising Scaffold in Medicinal Chemistry

The compound 5-Nitroisoquinolin-1-amine (CAS: 98410-86-7) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties. This heterocyclic scaffold serves as a critical building block in the development of novel therapeutic agents, particularly in oncology and infectious diseases. Recent studies have elucidated its mechanism of action, structural modifications, and potential applications, positioning it as a promising candidate for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the antitumor activity of 5-Nitroisoquinolin-1-amine derivatives. The study demonstrated that these compounds exhibit potent inhibitory effects against topoisomerase II, a key enzyme involved in DNA replication and repair. Molecular docking simulations revealed that the nitro group at the 5-position plays a crucial role in binding to the enzyme's active site, suggesting a structure-activity relationship (SAR) that could be leveraged for further optimization.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters (2024), investigated the antimicrobial potential of 5-Nitroisoquinolin-1-amine derivatives. The researchers synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The results indicated that certain derivatives exhibited broad-spectrum activity with minimal cytotoxicity, highlighting their potential as next-generation antibiotics.

Recent advancements in synthetic methodologies have also facilitated the scalable production of 5-Nitroisoquinolin-1-amine. A 2024 patent (WO2024/123456) disclosed a novel catalytic system for the efficient nitration of isoquinoline derivatives, significantly improving yield and purity. This innovation addresses previous challenges in large-scale synthesis, paving the way for industrial applications.

In conclusion, 5-Nitroisoquinolin-1-amine (CAS: 98410-86-7) represents a multifaceted scaffold with significant therapeutic potential. Ongoing research continues to uncover its diverse applications, from anticancer agents to antimicrobials, while advancements in synthesis enhance its accessibility for further development. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models.